Cas no 477851-57-3 ((E)-({6-chloroimidazo2,1-b1,3thiazol-5-yl}methylidene)(propan-2-yl)amine)

• Product Name: (E)-({6-chloroimidazo2,1-b1,3thiazol-5-yl}methylidene)(propan-2-yl)amine
• CAS No: 477851-57-3
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• MDL: MFCD00139259
• CID: 5610851
• PubChem ID: 1487956
• Update Time: 2025-06-13

(E)-({6-chloroimidazo2,1-b1,3thiazol-5-yl}methylidene)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Bionet2_001588
• (E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)(propan-2-yl)amine
• HMS1368J13
• 1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)-N-propan-2-ylmethanimine
• 11D-015S
• AKOS015991831
• N-((6-chloroimidazo(2,1-b)(1,3)thiazol-5-yl)methylene)-2-propanamine
• N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-2-propanamine
• MFCD00139259
• 477851-57-3
• (E)-N-((6-chloroimidazo[2,1-b]thiazol-5-yl)methylene)propan-2-amine
• EN300-8661128
• (E)-({6-chloroimidazo2,1-b1,3thiazol-5-yl}methylidene)(propan-2-yl)amine

• MDL： MFCD00139259
• Inchi： 1S/C9H10ClN3S/c1-6(2)11-5-7-8(10)12-9-13(7)3-4-14-9/h3-6H,1-2H3/b11-5+
• InChI Key： SEHZCCRATZCGKJ-VZUCSPMQSA-N
• SMILES： ClC1=C(/C=N/C(C)C)N2C=CSC2=N1

Computed Properties

• Exact Mass: 227.0283962g/mol
• Monoisotopic Mass: 227.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.9Ų

Additional information on (E)-({6-chloroimidazo2,1-b1,3thiazol-5-yl}methylidene)(propan-2-yl)amine

Comprehensive Overview of (E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)(propan-2-yl)amine (CAS No. 477851-57-3)

The compound (E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)(propan-2-yl)amine, with CAS No. 477851-57-3, is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its imidazo[2,1-b][1,3]thiazole core is a privileged scaffold known for its diverse biological activities, making it a focal point for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like (E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)(propan-2-yl)amine has surged due to their structure-activity relationship (SAR) versatility. This compound’s chloro-substituted moiety and propan-2-yl group contribute to its lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in medicinal chemistry forums and AI-driven molecular design platforms. Computational studies using AI-based QSAR models frequently cite such structures for virtual screening campaigns.

The synthesis of CAS No. 477851-57-3 typically involves condensation reactions between 6-chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde and isopropylamine, followed by purification via chromatography. Industry professionals often search for "green synthesis methods for imidazothiazoles" or "scalable routes to CAS 477851-57-3," reflecting the growing emphasis on sustainable chemistry. Recent patents highlight its utility as an intermediate for crop protection agents, addressing global concerns about food security and sustainable agriculture.

From a spectroscopic characterization perspective, (E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)(propan-2-yl)amine exhibits distinct NMR peaks (e.g., 1H-NMR: δ 8.2 ppm for imine proton) and UV-Vis absorption maxima near 280 nm, data often queried in academic databases. Its crystal structure and hydrogen bonding patterns are also subjects of crystallography studies, frequently discussed in X-ray diffraction research circles.

Ongoing investigations explore the compound’s metabolic stability and toxicity profile, key areas in preclinical development. With the rise of AI-powered toxicity prediction tools, researchers increasingly cross-reference experimental data for such derivatives. Notably, its logP value (~2.5) suggests moderate membrane permeability, a feature highly searched in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

In conclusion, CAS No. 477851-57-3 represents a compelling case study in modern heterocyclic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted relevance—from drug design to agrochemical innovation—ensures its continued prominence in scientific literature and patent landscapes.